Cas no 2197064-24-5 (t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate)

• Product Name: t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate
• CAS No: 2197064-24-5
• MF: C₁₃H₁₆F₂N₂O₃
• MW: 286.274550437927
• CID: 5194105
• Update Time: 2025-09-27

t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate

• Inchi： 1S/C13H16F2N2O3/c1-13(2,3)20-12(18)16-7-10(17-19)11-8(14)5-4-6-9(11)15/h4-6,19H,7H2,1-3H3,(H,16,18)
• InChI Key： SORIFDZDUMQYLQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1=C(F)C=CC=C1F)=NO

Additional information on t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate

T-Butyl N-[(2Z)-2-(2,6-Difluorophenyl)-2-(Hydroxyimino)ethyl]carbamate (CAS No. 2197064-24-5): A Comprehensive Overview

T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate (CAS No. 2197064-24-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The structure of T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate is characterized by a t-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring with two fluorine atoms and a hydroxyimino group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the pharmacological profile of T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in in vitro models of neurodegenerative diseases.

In the context of drug development, T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate has shown promise as a lead compound for the treatment of chronic inflammatory conditions and neurodegenerative disorders. Its ability to modulate multiple biological pathways makes it a versatile candidate for further optimization and clinical evaluation.

The synthesis of T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate involves several well-established chemical reactions. The key steps include the formation of the hydroxyimino group through a condensation reaction and the subsequent coupling with the t-butyl carbamate moiety. These synthetic routes are highly reproducible and can be scaled up for large-scale production, making the compound accessible for both academic research and industrial applications.

From a safety perspective, T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have demonstrated that it has a favorable safety profile with low toxicity at therapeutic doses. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been characterized to ensure its suitability for clinical trials.

In conclusion, T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate (CAS No. 2197064-24-5) is a promising compound with significant potential in the development of novel therapeutic agents. Its unique structure and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and optimize its therapeutic efficacy.